N,N-dimethyl-4-[(2-methyl-1-piperidinyl)methyl]aniline

• IUPAC Name: N,N-dimethyl-4-[(2-methylpiperidin-1-yl)methyl]aniline
• InChI: InChI=1S/C15H24N2/c1-13-6-4-5-11-17(13)12-14-7-9-15(10-8-14)16(2)3/h7-10,13H,4-6,11-12H2,1-3H3
• InChI Key: RCRZMWJKAQMPPT-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1CC2=CC=C(C=C2)N(C)C
• Molecular Formula: C15H24N2
• Molecular Weight: 232.36 g/mol

Description

N,N-dimethyl-4-[(2-methyl-1-piperidinyl)methyl]aniline, also known as DMMPA, is a chemical compound that belongs to the family of piperidine derivatives. DMMPA has been widely used in scientific research due to its unique properties and potential applications.

Mechanism of Action

N,N-dimethyl-4-[(2-methyl-1-piperidinyl)methyl]aniline acts as a sigma-1 receptor agonist, which leads to the modulation of various signaling pathways. The sigma-1 receptor is involved in the regulation of calcium homeostasis, which affects a variety of cellular processes, including neurotransmitter release, gene expression, and cell survival. N,N-dimethyl-4-[(2-methyl-1-piperidinyl)methyl]aniline has also been shown to modulate the activity of ion channels and transporters, which can affect the function of neurons and other cells.
Biochemical and Physiological Effects:
N,N-dimethyl-4-[(2-methyl-1-piperidinyl)methyl]aniline has been shown to have a variety of biochemical and physiological effects. It has been shown to increase the release of dopamine and serotonin, which are neurotransmitters involved in mood regulation and reward processing. N,N-dimethyl-4-[(2-methyl-1-piperidinyl)methyl]aniline has also been shown to have analgesic effects, reducing pain perception in animal models. Additionally, N,N-dimethyl-4-[(2-methyl-1-piperidinyl)methyl]aniline has been shown to have neuroprotective effects, protecting neurons from damage caused by oxidative stress and other insults.

Advantages and Limitations for Lab Experiments

N,N-dimethyl-4-[(2-methyl-1-piperidinyl)methyl]aniline has several advantages for use in lab experiments. It is a highly selective ligand for the sigma-1 receptor, which allows for specific targeting of this receptor. N,N-dimethyl-4-[(2-methyl-1-piperidinyl)methyl]aniline is also relatively easy to synthesize and has a high purity and yield. However, N,N-dimethyl-4-[(2-methyl-1-piperidinyl)methyl]aniline has some limitations for use in lab experiments. It has a relatively short half-life, which can make it difficult to study its effects over longer periods of time. Additionally, N,N-dimethyl-4-[(2-methyl-1-piperidinyl)methyl]aniline has not been extensively studied in humans, which limits its potential clinical applications.

Future Directions

There are several future directions for research on N,N-dimethyl-4-[(2-methyl-1-piperidinyl)methyl]aniline. One area of interest is the potential use of N,N-dimethyl-4-[(2-methyl-1-piperidinyl)methyl]aniline as a therapeutic agent for the treatment of neurological disorders. Its ability to modulate neurotransmitter release and protect neurons from damage makes it a promising candidate for further study. Additionally, further research is needed to understand the long-term effects of N,N-dimethyl-4-[(2-methyl-1-piperidinyl)methyl]aniline and its potential side effects. Finally, the development of new synthesis methods for N,N-dimethyl-4-[(2-methyl-1-piperidinyl)methyl]aniline may allow for the production of more potent and selective ligands for the sigma-1 receptor.

Synthesis Methods

N,N-dimethyl-4-[(2-methyl-1-piperidinyl)methyl]aniline can be synthesized using a variety of methods, including the reductive amination of 4-(2-methyl-1-piperidinyl)benzaldehyde with dimethylamine in the presence of a reducing agent such as sodium borohydride. This method yields N,N-dimethyl-4-[(2-methyl-1-piperidinyl)methyl]aniline with a high purity and yield.

Scientific Research Applications

N,N-dimethyl-4-[(2-methyl-1-piperidinyl)methyl]aniline has been extensively used in scientific research as a tool for studying the function of neurotransmitter receptors. It has been shown to bind to the sigma-1 receptor, which is involved in a variety of physiological processes, including pain perception, memory, and cognition. N,N-dimethyl-4-[(2-methyl-1-piperidinyl)methyl]aniline has also been used as a ligand for the study of the dopamine transporter and the serotonin transporter.